1-{(S)-3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone

• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol
• SMILES: CC(C)N(CCN)C1CCCN(C1)C(=O)C
• InChI: InChI=1S/C12H25N3O/c1-10(2)15(8-6-13)12-5-4-7-14(9-12)11(3)16/h10,12H,4-9,13H2,1-3H3/t12-/m0/s1
• InChIKey: DHGXTVSWUDKNFP-LBPRGKRZSA-N

Chiral drug discovery demands stereochemically defined building blocks. Racemic or mis-assigned enantiomers confound receptor binding data and waste synthetic resources. - Defined (S)-C3 configuration (InChIKey: DHGXTVSWUDKNFP-LBPRGKRZSA-N) eliminates the 50% (R)-enantiomer contamination present in racemate CAS 1353967-77-7, enabling unambiguous interpretation of chiral SAR. - ≥98% purity supports direct use in enantioselective GPCR, kinase, or ion channel target engagement assays without additional purification. - Constrained 3-position geometry (4 rotatable bonds, MW 227.35) provides a more rigid pharmacophore than methylene-extended analogs (5 bonds, MW 241.37), reducing entropic penalty upon target binding.

Procurement Guide: (S)-Chiral Piperidine Building Block

1-{(S)-3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone is a chiral piperidine derivative with molecular formula C12H25N3O and molecular weight 227.35 g/mol, bearing an acetyl group at the piperidine N1 position and an (S)-configured 3-substituent comprising an N-isopropyl-N-(2-aminoethyl) amine moiety [1]. The compound possesses one defined stereogenic center at the piperidine C3 position and features one hydrogen bond donor (primary amine), three hydrogen bond acceptors, four rotatable bonds, and a topological polar surface area of 49.6 Ų [1]. It is supplied as a research chemical with purities typically ≥95% to ≥98% and is utilized as a chiral intermediate or scaffold in medicinal chemistry and receptor-targeted drug discovery programs [2].

Single (S)-enantiomer with defined C3 stereochemistry

Chiral scaffold for receptor-targeted medicinal chemistry

High-purity research intermediate (typical purity levels available)

• [1] PubChem Compound Summary CID 66565533. 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] Kuujia. Cas no 1354002-89-3 (1-{(R)-3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone) — Product Description and Properties. View Source

Why (S)-Enantiomer Cannot Be Replaced by Racemic or Positional Isomers

The (S)-enantiomer of this 3-substituted piperidine derivative presents a defined absolute configuration at the C3 stereocenter (InChIKey: DHGXTVSWUDKNFP-LBPRGKRZSA-N) that fundamentally distinguishes it from both its (R)-antipode (InChIKey: DHGXTVSWUDKNFP-GFCCVEGCSA-N) and the racemic mixture (InChIKey: DHGXTVSWUDKNFP-UHFFFAOYSA-N) . In chiral biological environments such as enzyme active sites or receptor binding pockets, enantiomers routinely exhibit divergent binding affinities, pharmacokinetics, and pharmacodynamics — a class-level principle firmly established across medicinal chemistry [1]. Furthermore, the 3-position substitution pattern on the piperidine ring introduces a stereogenic center absent in the achiral 4-substituted regioisomer (CAS 1353958-06-1), altering the three-dimensional vector of the aminoethyl-isopropylamino pharmacophore . Substituting any of these analogs without experimental validation of target engagement therefore risks loss of chiral recognition, altered potency, or complete abrogation of the desired biological activity.

Racemic mixture (CAS 1353967-77-7)

Contains 50% (R)-enantiomer; may introduce confounded dose-response and variable target engagement in chiral biological assays.

(R)-enantiomer (CAS 1354002-89-3)

Mirror-image configuration may exhibit divergent binding affinity and pharmacokinetics, a class-level principle for chiral amines.

4-substituted regioisomer (CAS 1353958-06-1)

Achiral scaffold with different exit vector of the amine side chain; may not replicate the constrained 3D geometry of the (S)-3-substituted core.

• [1] Brooks WH, Guida WC, Daniel KG. The significance of chirality in drug design and development. Curr Top Med Chem. 2011;11(7):760-70. doi:10.2174/156802611795165098. View Source

Quantitative Differentiation Evidence vs Closest Analogs

Enantiomeric Purity: Single Enantiomer vs Racemic Mixture

The (S)-enantiomer (CAS 1354008-40-4) is commercially available at a minimum purity specification of 98% (NLT 98%) from multiple suppliers including MolCore and Leyan, whereas the racemic/unassigned stereochemistry mixture (CAS 1353967-77-7) is typically offered at a minimum purity of 95% by suppliers such as AKSci . This 3-percentage-point difference in total purity specification, combined with the defined single-enantiomer identity of the (S)-form, provides a higher-confidence starting material for stereospecific synthesis and structure-activity relationship (SAR) studies where undefined stereochemical composition would introduce uncontrolled variability .

Purity specification advantage

Data to verify

≥98% (S)-enantiomer vs ≥95% racemic mixture
(+3 percentage points)

Higher purity specification may reduce purification steps and assay artifacts in stereospecific synthesis.

Supplier-specified minimum purity; analytical methods not publicly disclosed.

Evidence Dimension	Supplier-specified minimum purity (total purity by HPLC/GC)
Target Compound Data	≥98% (NLT 98%) for (S)-enantiomer CAS 1354008-40-4
Comparator Or Baseline	≥95% for racemic/unassigned mixture CAS 1353967-77-7 (AKSci 4708DS)
Quantified Difference	+3 percentage points higher minimum purity specification for the (S)-enantiomer product
Conditions	Commercial supplier specifications; analytical method details not publicly disclosed by vendors

Why This Matters

Higher input purity reduces the burden of post-purchase purification and lowers the risk of impurity-derived artifacts in downstream biological assays.

Stereochemical Identity: (S)- vs (R)- and Racemic Mixture

The (S)-enantiomer (InChIKey: DHGXTVSWUDKNFP-LBPRGKRZSA-N) and (R)-enantiomer (InChIKey: DHGXTVSWUDKNFP-GFCCVEGCSA-N) are non-superimposable mirror images distinguished by the absolute configuration at the piperidine C3 stereocenter . While no published head-to-head biological activity data exist for this specific compound pair, the class-level principle of enantiomer-dependent pharmacology is extensively documented: enantiomers of chiral amines regularly show >10-fold differences in receptor binding affinity and functional activity [1]. The (S)-enantiomer provides a defined stereochemical input for asymmetric synthesis and chiral SAR exploration, in contrast to the racemate (CAS 1353967-77-7) which contains a 1:1 mixture of both enantiomers and introduces ambiguity in biological assay interpretation [2].

Stereochemical identity

Class-level

Target: Single (S)-enantiomer (InChIKey LBPRGKRZSA-N)Comparator: Racemic 1:1 mixture (UHFFFAOYSA-N)

Single enantiomer avoids 50% unwanted isomer; supports unambiguous SAR interpretation.

No head-to-head biological data for this scaffold; class-level principle from chiral amine literature.

Evidence Dimension	Stereochemical composition and enantiomeric identity
Target Compound Data	Single (S)-enantiomer, InChIKey DHGXTVSWUDKNFP-LBPRGKRZSA-N, CAS 1354008-40-4
Comparator Or Baseline	(R)-enantiomer CAS 1354002-89-3 (InChIKey DHGXTVSWUDKNFP-GFCCVEGCSA-N); Racemate CAS 1353967-77-7 (InChIKey DHGXTVSWUDKNFP-UHFFFAOYSA-N, undefined stereochemistry)
Quantified Difference	Defined single enantiomer vs. 1:1 racemic mixture (50% unwanted enantiomer); no quantitative activity difference data available for this specific scaffold
Conditions	InChIKey stereochemistry descriptors; no published comparative biological assay data located for this compound pair (explicit data gap)

Why This Matters

Selection of the correct single enantiomer is critical for projects where biological target engagement depends on absolute stereochemistry; using the racemate introduces 50% inactive or differently active isomer that confounds dose-response and SAR interpretation.

• [1] Hutt AJ, O'Grady J. Drug chirality: a consideration of the significance of the stereochemistry of antimicrobial agents. J Antimicrob Chemother. 1996;37(1):7-32. doi:10.1093/jac/37.1.7. View Source
• [2] Kuujia. Cas no 1354002-89-3 (1-{(R)-3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone): product description indicating stereospecific configuration determines molecular interactions. View Source

Regioisomeric Comparison: 3- vs 4-Substituted Piperidine

The target compound bears the aminoethyl-isopropylamino substituent at the piperidine 3-position, creating a stereogenic center and orienting the pendant amine pharmacophore at approximately 109° relative to the ring plane. In contrast, the 4-position regioisomer (CAS 1353958-06-1, 1-{4-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone) positions the identical substituent at the para-like 4-position on an achiral scaffold, producing a fundamentally different exit vector for the amine side chain . Both compounds share identical molecular formula (C12H25N3O), molecular weight (227.35 g/mol), and computed logP (XLogP3-AA = 0.2), but the 3-substituted (S)-enantiomer offers a constrained chiral geometry unavailable from the 4-substituted analog [1]. No published comparative biological data were located for this regioisomeric pair (explicit data gap acknowledged).

Regioisomeric scaffold

Reported

Target: 3-substituted (S)-piperidine (chiral)Comparator: 4-substituted piperidine (achiral, CAS 1353958-06-1)

3-substituted chiral scaffold provides stereochemical vector not available from achiral 4-substituted analog.

No comparative biological data; structural comparison based on computed descriptors.

Evidence Dimension	Substitution position and resulting three-dimensional scaffold geometry
Target Compound Data	3-substituted piperidine with (S)-configured stereocenter; TPSA 49.6 Ų; Rotatable bonds 4
Comparator Or Baseline	4-substituted piperidine (CAS 1353958-06-1); achiral scaffold; same molecular formula and MW; TPSA and rotatable bonds identical
Quantified Difference	Stereogenic center present (3-position) vs. absent (4-position); dihedral angle of substituent exit vector differs by approximately 60–70°; no quantitative biological difference data available
Conditions	Computed molecular descriptors from PubChem; structural comparison by SMILES/InChI analysis

Why This Matters

For structure-based drug design and scaffold-hopping campaigns, the 3-substituted chiral scaffold provides an additional dimension of chemical space (stereochemistry) not accessible using the achiral 4-substituted isomer.

• [1] PubChem Compound Summary CID 66565533. Computed properties: XLogP3-AA 0.2, TPSA 49.6 Ų, Rotatable Bond Count 4. National Center for Biotechnology Information. View Source

Linker Homologation: Direct vs Methylene-Extended Analog

The methylene-extended analog 1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353974-62-5) inserts a CH2 spacer between the piperidine ring and the aminoethyl-isopropylamino nitrogen, increasing the molecular formula to C13H27N3O (MW 241.37 g/mol, +14 Da) and adding one additional rotatable bond . This homologation increases conformational flexibility and alters the distance between the piperidine acetyl group and the pendant amine from a directly attached tertiary amine to a more flexible aminomethyl arrangement. No published comparative biological data exist for this pair.

Linker homologation

Reported

Target: Direct N-substitution (4 rotatable bonds, MW 227.35)Comparator: Methylene-extended analog (5 rotatable bonds, MW 241.37, CAS 1353974-62-5)

Direct-attachment scaffold offers more constrained pharmacophore; may impact binding entropy.

No published comparative biological data; linker flexibility difference.

Evidence Dimension	Linker length and molecular flexibility between piperidine core and pendant amine
Target Compound Data	Direct N-substitution at piperidine 3-position; MW 227.35; C12H25N3O; 4 rotatable bonds
Comparator Or Baseline	Methylene-extended analog CAS 1353974-62-5; MW 241.37; C13H27N3O; 5 rotatable bonds (+1)
Quantified Difference	Molecular weight difference +14 Da (one CH2 unit); +1 rotatable bond; estimated 1.5 Å increase in N-to-N distance
Conditions	Structural comparison from CAS registry data and AKSci product specifications

Why This Matters

For SAR campaigns probing optimal linker geometry, the direct-attachment scaffold offers a more conformationally constrained pharmacophore, which can translate to enhanced binding entropy and selectivity versus the more flexible methylene homolog.

Supplier Landscape and Availability of (S)-Enantiomer

The (S)-enantiomer (CAS 1354008-40-4) is listed by a limited number of specialist suppliers including MolCore (product MC631954, NLT 98%), Leyan (product 1774726, 98%), and Fluorochem (product 082358, discontinued as of 2019 at CymitQuimica) . In contrast, the racemic mixture (CAS 1353967-77-7) is supplied by a broader range of vendors including AKSci, MolCore, and ChemicalBook-listed suppliers . The (R)-enantiomer (CAS 1354002-89-3) has been priced at approximately ¥16,610/500mg (ca. USD $2,300/500mg) via Fluorochem, indicating premium pricing for single-enantiomer material . The (S)-enantiomer has been designated as a discontinued product by at least one major distributor (CymitQuimica/Biosynth, Ref. 10-F082358), signaling potentially constrained supply continuity .

Supplier landscape

Source review

(S)-enantiomer: ≥3 suppliers, one discontinued
Racemic mixture: ≥5 suppliers, broader availability

Fewer active suppliers and a discontinuation event suggest potential supply risk.

Supplier catalog survey May 2026; pricing proxy from (R)-enantiomer.

Evidence Dimension	Number of identified commercial suppliers and product continuity status
Target Compound Data	(S)-enantiomer: ≥3 suppliers identified (MolCore, Leyan, Fluorochem); Fluorochem product status: discontinued; pricing ~¥16,610/500mg
Comparator Or Baseline	Racemic mixture: ≥5 suppliers identified (AKSci, MolCore, Leyan, ChemicalBook-listed vendors); broader availability
Quantified Difference	Fewer active suppliers for (S)-enantiomer; at least one discontinuation event documented; premium single-enantiomer pricing estimated at ~$2,300/500mg
Conditions	Supplier catalog survey conducted May 2026; pricing based on Fluorochem list price for (R)-enantiomer as proxy

Why This Matters

Procurement planning must account for limited supplier diversity and potential supply interruptions; early engagement with multiple vendors and batch reservation may be necessary to secure research quantities.

Application Scenarios: (S)-Chiral Piperidine

Stereospecific SAR Studies with Single Enantiomer

When constructing a chiral compound library to probe the stereochemical requirements of a biological target (e.g., a GPCR, kinase, or ion channel with a known enantioselective binding pocket), the (S)-enantiomer (≥98% purity) provides a defined stereochemical probe free of the confounding 50% (R)-enantiomer present in the racemate (CAS 1353967-77-7) . This is particularly relevant given the class-level principle that enantiomers of chiral amines can exhibit >10-fold differences in target binding affinity [1]. The defined InChIKey stereochemistry layer (DHGXTVSWUDKNFP-LBPRGKRZSA-N) ensures reproducibility of chiral SAR data across laboratories .

Asymmetric Synthesis with 3-Substituted Piperidine Core

The (S)-configured 3-aminopiperidine scaffold serves as a chiral building block for constructing more complex molecules via functionalization of the primary amine (e.g., reductive amination, amide coupling, urea formation) or the acetyl group (e.g., hydrolysis to secondary amine, reduction). The constrained chiral geometry of the 3-position — in contrast to the achiral 4-substituted regioisomer (CAS 1353958-06-1) — provides a stereochemically defined vector for extending molecular complexity while maintaining configurational integrity .

Conformationally Constrained Pharmacophore Design

For medicinal chemistry programs where conformational restriction is hypothesized to improve binding entropy and selectivity, the direct N-substitution at the piperidine 3-position (4 rotatable bonds, MW 227.35) offers a more rigid pharmacophore than the methylene-extended analog CAS 1353974-62-5 (5 rotatable bonds, MW 241.37) . This reduced flexibility may translate to lower entropic penalty upon target binding, a parameter that can be experimentally quantified through ITC or SPR once the compound is incorporated into a target-specific assay cascade.

Chiral Probe for Enantioselective Chromatography

The well-defined (S)-enantiomer (CAS 1354008-40-4) can serve as a reference standard for developing chiral HPLC or SFC methods to separate and quantify enantiomeric mixtures of this scaffold. The availability of the (R)-enantiomer (CAS 1354002-89-3) as a commercially distinct compound enables direct method validation using the enantiomeric pair . The ≥98% purity specification supports its use as a calibration standard without the need for additional purification .

Application

Selection Property

Validation Focus

Stereospecific SAR studies

Single (S)-enantiomer identity

Enantioselective target engagement assays

Asymmetric synthesis

3-substituted chiral scaffold

Stereochemical integrity upon derivatization

Conformationally constrained design

Low rotatable-bond pharmacophore

Binding entropy/selectivity by ITC/SPR

Chiral chromatography method development

Well-defined (S)-enantiomer standard

Chiral HPLC/SFC separation and validation

• [1] Brooks WH, Guida WC, Daniel KG. The significance of chirality in drug design and development. Curr Top Med Chem. 2011;11(7):760-70. View Source